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Compound Name: Lipid 119-23

Cat. No.: B15551104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lipid 119-23 is a novel, ionizable cationic lipid developed through advanced machine learning

and combinatorial chemistry techniques. It is a key component in the formulation of lipid

nanoparticles (LNPs) for the efficient delivery of messenger RNA (mRNA). Preclinical studies

have demonstrated that LNPs formulated with Lipid 119-23 exhibit a superior capability to

transfect various immune cell populations within the spleen and liver compared to established

benchmark lipids such as DLin-MC3-DMA and SM-102. This enhanced targeting of immune

cells makes Lipid 119-23 a promising tool for the development of novel vaccines and

immunotherapies.

These application notes provide an overview of the quantitative data supporting the use of

Lipid 119-23 for immune cell targeting and detailed protocols for its application in preclinical

research.
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The following tables summarize the quantitative data from in vivo studies in Ai14 reporter mice,

which express tdTomato fluorescent protein upon Cre-mediated recombination. These studies

highlight the potent transfection of various immune cell subsets in the liver and spleen following

intravenous administration of LNPs containing Lipid 119-23 and Cre mRNA.

Table 1: Transfection Efficiency of Immune Cells in the Liver

Immune Cell Type
Mean Percentage of
tdTomato+ Cells (Lipid
119-23 LNP)

Mean Percentage of
tdTomato+ Cells (SM-102
LNP)

B cells ~25% ~5%

T cells ~20% ~3%

NK cells ~18% ~4%

Macrophages ~30% ~8%

Dendritic cells ~22% ~6%

Table 2: Transfection Efficiency of Immune Cells in the Spleen

Immune Cell Type
Mean Percentage of
tdTomato+ Cells (Lipid
119-23 LNP)

Mean Percentage of
tdTomato+ Cells (SM-102
LNP)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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